![molecular formula C14H11FO2 B8239005 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid](/img/structure/B8239005.png)
4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid
Overview
Description
4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid is a useful research compound. Its molecular formula is C14H11FO2 and its molecular weight is 230.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Related Compounds
- 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid is used as an intermediate in synthesizing biologically active anticancer drugs. A study detailed the efficient synthesis of related compounds that show potential in cancer treatment (Zhang, Duan, Xiong, Zhuang, & Tang, 2019).
- Another study focused on Aurora kinase inhibitors, which include compounds related to 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid. These compounds have potential utility in cancer therapy (ヘンリー,ジェームズ, 2006).
Chemical Transformation Processes
- A study on exhaustive C-methylation of carboxylic acids by trimethylaluminium demonstrated transformations involving compounds similar to 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid. This research provides insights into chemical processes that could be applied to similar molecules (Meisters & Mole, 1974).
Potential in Antibacterial Agents
- Research on fluoronaphthyridines, including derivatives of 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid, has shown promise in the development of antibacterial agents. These studies highlight the potential antimicrobial applications of such compounds (Bouzard, Di Cesare, Essiz, Jacquet, Ledoussal, Remuzon, Kessler, & Fung-Tomc, 1992).
Development of Fluorinated Pharmaceuticals
- A study on the chemical-microbial method for developing fluorinated pharmaceuticals utilized compounds related to 4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid. This research is significant for understanding how fluorine incorporation can improve the metabolic stability of drugs (Bright, Dalton, Elder, Murphy, O’Connor, & Sandford, 2013).
properties
IUPAC Name |
2-fluoro-3-methyl-5-phenylbenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9-7-11(10-5-3-2-4-6-10)8-12(13(9)15)14(16)17/h2-8H,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJXISFPNQJTRLQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1F)C(=O)O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-5-methyl-[1,1'-biphenyl]-3-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.